1-(4,5,6,7-tetrahydro-2H-indazol-4-yl)methanaminedihydrochloride

Description

Key Identifiers

• InChIKey: KTWWCKRURHCDNP-UHFFFAOYSA-N (base compound)

• CAS Number: Not explicitly identified in the provided data but closely related compounds have CAS identifiers such as 1476776-30-3.

Synthesis

The synthesis of this compound involves the functionalization of the indazole core. A general synthetic route may include:

• Cyclization of appropriate precursors to form the tetrahydroindazole ring system.

• Introduction of the methanamine group through reductive amination or alkylation reactions.

• Conversion to the dihydrochloride salt by treatment with hydrochloric acid.

Further details on specific reaction conditions or catalysts were not provided in the search results.

Pharmaceutical Research

The indazole scaffold is a common motif in drug discovery due to its bioactivity and ability to interact with biological targets:

• Compounds with similar structures have shown potential as kinase inhibitors, anti-inflammatory agents, and anticancer drugs.

• The primary amine group allows for further functionalization, enabling the design of derivatives with enhanced activity or selectivity.

Biochemical Studies

The compound can serve as a building block for synthesizing more complex molecules for biochemical assays or therapeutic evaluations.

Related Compounds for Comparison

Compound Name	Molecular Weight	Structural Difference
(4,5,6,7-tetrahydro-1H-indazol-6-yl)methanamine	151.21 g/mol	Lacks dihydrochloride salt
(1-methyl-4,5,6,7-tetrahydroindazol-3-yl)methanamine hydrochloride	165.24 g/mol	Methyl substitution at position 1

These related compounds highlight structural variations that may influence solubility, stability, or bioactivity.

• Product Name: 1-(4,5,6,7-tetrahydro-2H-indazol-4-yl)methanaminedihydrochloride
• Molecular Formula: C8H15Cl2N3
• Molecular Weight: 224.13 g/mol
• IUPAC Name: 4,5,6,7-tetrahydro-1H-indazol-4-ylmethanamine;dihydrochloride
• Standard InChI: InChI=1S/C8H13N3.2ClH/c9-4-6-2-1-3-8-7(6)5-10-11-8;;/h5-6H,1-4,9H2,(H,10,11);2*1H
• Standard InChIKey: BJPKGEIKNJJITR-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=C(C1)NN=C2)CN.Cl.Cl
• PubChem Compound: 155970877
• Last Modified: Aug 15 2024